Cas no 1448428-04-3 (Selonsertib)

• Product Name: Selonsertib
• CAS No: 1448428-04-3
• MF: C₂₄H₂₄FN₇O
• MW: 445.492067337036
• MDL: MFCD29920355
• CID: 2600879
• PubChem ID: 71245288
• Update Time: 2025-05-23

Selonsertib Chemical and Physical Properties

Names and Identifiers

• Selonsertib
• GS4997
• GS-4997
• Selonsertib (GS-4997)
• NS3988A2TC
• 5-(4-cyclopropyl-1H-imidazol-1-yl)-2-fluoro-N-(6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridin-2-yl)-4-methylbenzamide
• 5-(4-cyclopropylimidazol-1-yl)-2-fluoro-4-methyl-N-[6-(4-propan-2-yl-1,2,4-triazol-3-yl)pyridin-2-yl]benzamide
• Selon
• GS 4997
• 5-(4-cyclopropyl-1H-imidazol-1-yl)-2-fluoro-4-methyl-N-{6-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]pyridin-2-yl}benzamide
• CCG-269184
• EX-A1618
• 5-(4-Cyclopropyl-1H-imidazol-1-yl)-2-fluoro-4-methyl-N-[6-[4-(1-methylethyl)-4H-1,2,4-triazol-3-yl]-2-pyridinyl]benzamide; 5-(4-Cyclopropyl-1H-imidazol-1-yl)-2-fluoro-4-methyl-N-{6-[4-(propan-2-yl)-4H-1,2,4-triazol-3-yl]pyridin-2-yl}benzamide; GS 4977; GS 4997;
• AKOS027338646
• DA-67533
• BENZAMIDE, 5-(4-CYCLOPROPYL-1H-IMIDAZOL-1-YL)-2-FLUORO-4-METHYL-N-(6-(4-(1-METHYLETHYL)-4H-1,2,4-TRIAZOL-3-YL)-2-PYRIDINYL)
• GLXC-10333
• MFCD29920355
• Selonsertib(GS-4997)
• SELONSERTIB [JAN]
• Selonsertib [INN]
• Selonsertib; GS-4997
• EX-A1150
• AC-31493
• D10988
• Q27088777
• 1448428-04-3
• GS-4997; Selonsertib
• SCHEMBL14672984
• GTPL9040
• SELONSERTIB [USAN]
• NCGC00479176-02
• s8292
• NSC-797772
• SelonsertibGS-4997?
• HY-18938
• GS-4997; GS4997; GS 4997; Selonsertib free base ;5-(4-cyclopropyl-1H-imidazol-1-yl)-2-fluoro-N-(6-(4-isopropyl-4H-1,2,4-triazol-3-yl)pyridin-2-yl)-4-methylbenzamide
• DB14916
• SELONSERTIB [WHO-DD]
• SelonsertibGS-4997
• C24H24FN7O
• NSC797772
• SB17466
• CS-5328
• UNII-NS3988A2TC
• AS-35035
• GS-4997; GS4997; GS 4997
• Selonsertib (JAN/USAN/INN)
• BDBM50212258
• Benzamide, 5-(4-cyclopropyl-1H-imidazol-1-yl)-2-fluoro-4-methyl-N-(6-(4-(1-methylethyl)-4H-1,2,4-triazol-3-yl)-2-pyridinyl)-
• CHEMBL3916717
• Selonsertib [USAN:INN]
• YIDDLAAKOYYGJG-UHFFFAOYSA-N
• 5-(4-Cyclopropyl-1H-imidazol-1-yl)-2-fluoro-N-(6-(4-isopropyl-4H-1,2,4-triazol-3-yl)-2-pyridinyl)-4-methylbenzamide
• NJV
• BCP17814

• MDL： MFCD29920355
• Inchi： 1S/C24H24FN7O/c1-14(2)32-13-27-30-23(32)19-5-4-6-22(28-19)29-24(33)17-10-21(15(3)9-18(17)25)31-11-20(26-12-31)16-7-8-16/h4-6,9-14,16H,7-8H2,1-3H3,(H,28,29,33)
• InChI Key： YIDDLAAKOYYGJG-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C=C1C(NC1=CC=CC(C2=NN=CN2C(C)C)=N1)=O)N1C=NC(=C1)C1CC1

Computed Properties

• Exact Mass: 445.20263658 g/mol
• Monoisotopic Mass: 445.20263658 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.5
• Molecular Weight: 445.5

Selonsertib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Selonsertib

Selonsertib: A Promising Therapeutic Agent for Liver Diseases

Selonsertib, also known by its CAS number CAS No. 1448428-04-3, is a novel investigational drug that has garnered significant attention in the field of hepatology. This compound is classified as an ATAXIA-TAXIS (ATAX/TXN) inhibitor, which targets a critical signaling pathway involved in liver fibrosis and inflammation. Recent studies have highlighted its potential as a groundbreaking treatment for chronic liver diseases, particularly non-alcoholic steatohepatitis (NASH) and other conditions characterized by excessive liver fibrosis.

The development of Selonsertib represents a significant advancement in the understanding of liver pathophysiology. The ATAX/TXN pathway has been identified as a key driver of fibrogenesis, making it an attractive target for therapeutic intervention. By inhibiting this pathway, Selonsertib has demonstrated the ability to reduce fibrosis progression and improve liver function in preclinical models. This mechanism of action underscores its potential to address the unmet medical need for effective treatments in liver diseases.

Recent clinical trials have provided compelling evidence of the efficacy and safety profile of Selonsertib. In Phase II studies, patients with NASH-related fibrosis showed significant reductions in liver fat content and improvements in histological markers of fibrosis after treatment with Selonsertib. These findings have positioned the drug as a leading candidate for further development in Phase III trials, which are currently underway to confirm its long-term benefits and safety profile.

One of the most notable aspects of Selonsertib is its ability to modulate the ATAX/TXN pathway without causing significant systemic side effects. This selective targeting minimizes off-target effects, making it a well-tolerated option for patients with chronic liver diseases. Additionally, the compound's pharmacokinetic properties ensure sustained drug levels, which are crucial for achieving therapeutic efficacy over extended periods.

The ongoing research into Selonsertib has also shed light on its potential applications beyond NASH. Preclinical studies suggest that it may be effective in treating other fibrotic conditions, such as primary biliary cholangitis (PBC) and alcoholic hepatitis. These findings expand the therapeutic horizon of Selonsertib, making it a versatile candidate for addressing multiple liver-related disorders.

In conclusion, Selonsertib (CAS No. 1448428-04-3) represents a promising breakthrough in the treatment of chronic liver diseases. Its unique mechanism of action, favorable safety profile, and potential broad applicability make it a drug to watch in the coming years. As clinical trials continue to progress, the scientific community eagerly awaits further data that could solidify its role as a cornerstone therapy in hepatology.